Cas no 2228988-38-1 (2,2-difluoro-3-2-(morpholin-4-yl)-1,3-thiazol-5-ylpropanoic acid)

• Product Name: 2,2-difluoro-3-2-(morpholin-4-yl)-1,3-thiazol-5-ylpropanoic acid
• CAS No: 2228988-38-1
• MF: C₁₀H₁₂F₂N₂O₃S
• MW: 278.275688171387
• CID: 5881914
• PubChem ID: 165844440
• Update Time: 2025-10-24

2,2-difluoro-3-2-(morpholin-4-yl)-1,3-thiazol-5-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-2-(morpholin-4-yl)-1,3-thiazol-5-ylpropanoic acid
• 2,2-difluoro-3-[2-(morpholin-4-yl)-1,3-thiazol-5-yl]propanoic acid
• 2228988-38-1
• EN300-1969496

• Inchi： 1S/C10H12F2N2O3S/c11-10(12,8(15)16)5-7-6-13-9(18-7)14-1-3-17-4-2-14/h6H,1-5H2,(H,15,16)
• InChI Key： XBKMYIQHZQRNAN-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1N1CCOCC1)CC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 278.05366975g/mol
• Monoisotopic Mass: 278.05366975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 90.9Ų

Additional information on 2,2-difluoro-3-2-(morpholin-4-yl)-1,3-thiazol-5-ylpropanoic acid

Exploring the Versatile Applications of 2,2-Difluoro-3-[2-(Morpholin-4-yl)-1,3-thiazol-5-yl]propanoic Acid (CAS No. 2228988-38-1)

The chemical compound 2,2-difluoro-3-[2-(morpholin-4-yl)-1,3-thiazol-5-yl]propanoic acid (CAS No. 2228988-38-1) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This difluorinated thiazole derivative combines the advantageous properties of fluorine atoms with the versatile morpholine-thiazole scaffold, making it a valuable building block for drug discovery and material science.

From a structural perspective, 2,2-difluoro-3-[2-(morpholin-4-yl)-1,3-thiazol-5-yl]propanoic acid features several pharmacophoric elements that contribute to its biological activity. The presence of two fluorine atoms at the alpha position of the propanoic acid moiety enhances the compound's metabolic stability and membrane permeability, while the morpholine-thiazole core provides hydrogen bond acceptor and donor capabilities. These characteristics make this compound particularly interesting for researchers investigating enzyme inhibitors and receptor modulators.

Recent studies have highlighted the potential of 2,2-difluoro-3-[2-(morpholin-4-yl)-1,3-thiazol-5-yl]propanoic acid in the development of novel therapeutic agents. Its structural similarity to known bioactive molecules has prompted investigations into its potential as a kinase inhibitor, with preliminary results showing promising activity against certain cancer-related targets. The compound's ability to modulate protein-protein interactions has also made it a candidate for treating inflammatory diseases, aligning with current research trends in immunomodulation.

In the agrochemical sector, 2,2-difluoro-3-[2-(morpholin-4-yl)-1,3-thiazol-5-yl]propanoic acid has shown potential as a lead structure for developing new crop protection agents. The difluorinated thiazole moiety contributes to improved pest resistance management, addressing the growing concern about pesticide resistance in modern agriculture. Researchers are particularly interested in its potential as a fungicide precursor, given the increasing demand for environmentally friendly crop protection solutions.

The synthesis of 2,2-difluoro-3-[2-(morpholin-4-yl)-1,3-thiazol-5-yl]propanoic acid typically involves multi-step organic transformations, with careful control of reaction conditions to preserve the sensitive difluoromethyl group. Recent advances in flow chemistry have improved the scalability of its production, making it more accessible for research and development purposes. The compound's stability under various pH conditions has also been a subject of investigation, with implications for its formulation and delivery in potential applications.

From a commercial perspective, the demand for 2,2-difluoro-3-[2-(morpholin-4-yl)-1,3-thiazol-5-yl]propanoic acid has been steadily increasing, particularly from pharmaceutical companies engaged in fragment-based drug discovery. The compound's molecular weight and physicochemical properties make it an attractive scaffold for medicinal chemistry, fitting well within the "rule of three" for fragment screening. Several contract research organizations now offer custom synthesis services for this compound and its derivatives, reflecting its growing importance in drug development pipelines.

Environmental and safety considerations for 2,2-difluoro-3-[2-(morpholin-4-yl)-1,3-thiazol-5-yl]propanoic acid have been thoroughly evaluated, with studies indicating favorable biodegradation profiles compared to similar compounds. The morpholine ring's presence contributes to improved water solubility, reducing potential bioaccumulation concerns. These characteristics align with the pharmaceutical industry's increasing focus on green chemistry principles and sustainable drug development practices.

Looking ahead, research directions for 2,2-difluoro-3-[2-(morpholin-4-yl)-1,3-thiazol-5-yl]propanoic acid include exploring its potential in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation technologies. The compound's ability to serve as a linker between target-binding and E3 ligase-binding moieties makes it particularly interesting in this cutting-edge therapeutic approach. Additionally, its application in covalent inhibitor design is being investigated, leveraging the reactivity of its carboxylic acid functionality.

For researchers working with 2,2-difluoro-3-[2-(morpholin-4-yl)-1,3-thiazol-5-yl]propanoic acid, proper handling and storage recommendations include protection from moisture and storage at controlled room temperature. While the compound shows good stability under standard laboratory conditions, its carboxylic acid group may require special consideration in certain synthetic transformations. Analytical methods for characterization typically combine HPLC, NMR, and mass spectrometry techniques to ensure purity and confirm structural identity.

The intellectual property landscape surrounding 2,2-difluoro-3-[2-(morpholin-4-yl)-1,3-thiazol-5-yl]propanoic acid has seen increasing activity, with several patent applications filed in recent years covering its synthetic methods and potential therapeutic applications. This reflects the compound's growing importance in medicinal chemistry and the competitive nature of small molecule drug discovery. Researchers should conduct thorough patent searches before embarking on new applications to ensure freedom to operate.

In conclusion, 2,2-difluoro-3-[2-(morpholin-4-yl)-1,3-thiazol-5-yl]propanoic acid (CAS No. 2228988-38-1) represents a versatile and valuable compound with wide-ranging potential in pharmaceutical and agrochemical research. Its unique combination of fluorine atoms, thiazole ring, and morpholine moiety offers numerous opportunities for structural modification and biological activity optimization. As research continues to uncover new applications for this interesting molecule, its role in addressing current challenges in drug discovery and crop protection is likely to expand significantly in the coming years.